Cas no 2229080-53-7 (1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one)

1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one is a halogenated pyridine derivative with a propan-2-one substituent, serving as a versatile intermediate in organic synthesis. Its bromo and chloro functional groups enhance reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The ketone moiety offers further derivatization potential, making it valuable for constructing complex heterocyclic frameworks. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in pharmaceutical and agrochemical research. Its structural features make it particularly useful in the development of bioactive molecules, where precise functionalization is critical. Suitable for controlled reactions, it is often employed in medicinal chemistry and material science applications.

1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one structure

2229080-53-7 structure

Product Name:1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one

CAS No:2229080-53-7

MF:C₈H₇BrClNO

MW:248.504280328751

CID:5754639

PubChem ID:165797528

Update Time:2025-05-23

1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromo-2-chloropyridin-4-yl)propan-2-one
- EN300-1908480
- 2229080-53-7
- 1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one
- Inchi： 1S/C8H7BrClNO/c1-5(12)2-6-3-8(10)11-4-7(6)9/h3-4H,2H2,1H3
- InChI Key： XESSRMSBYPMYGE-UHFFFAOYSA-N
- SMILES： BrC1C=NC(=CC=1CC(C)=O)Cl

Computed Properties

Exact Mass: 246.93995g/mol
Monoisotopic Mass: 246.93995g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 30Å²

1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1908480-0.05g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	0.05g	$948.0	2023-09-18
Enamine	EN300-1908480-0.1g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	0.1g	$993.0	2023-09-18
Enamine	EN300-1908480-0.25g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	0.25g	$1038.0	2023-09-18
Enamine	EN300-1908480-0.5g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	0.5g	$1084.0	2023-09-18
Enamine	EN300-1908480-1.0g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	1g	$1129.0	2023-06-01
Enamine	EN300-1908480-2.5g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	2.5g	$2211.0	2023-09-18
Enamine	EN300-1908480-5.0g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	5g	$3273.0	2023-06-01
Enamine	EN300-1908480-10.0g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	10g	$4852.0	2023-06-01
Enamine	EN300-1908480-1g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	1g	$1129.0	2023-09-18
Enamine	EN300-1908480-5g	1-(5-bromo-2-chloropyridin-4-yl)propan-2-one	2229080-53-7	5g	$3273.0	2023-09-18

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Additional information on 1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one

Comprehensive Overview of 1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one (CAS No. 2229080-53-7)

1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one (CAS No. 2229080-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone and functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structure, featuring a bromine and chlorine substitution, enhances its reactivity, making it valuable for cross-coupling reactions and other advanced chemical transformations.

In recent years, the demand for halogenated pyridine derivatives like 1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential to act as a building block for kinase inhibitors and antiviral agents, aligning with current trends in targeting COVID-19 therapeutics and cancer treatments. The compound's CAS number 2229080-53-7 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one involves multi-step organic reactions, often starting from commercially available pyridine precursors. Its ketone functional group provides a handle for further derivatization, enabling the creation of diverse molecular architectures. This adaptability is crucial for developing high-throughput screening libraries, a hot topic in AI-driven drug discovery. Companies leveraging machine learning for compound optimization often seek such intermediates to expand their virtual compound databases.

From an industrial perspective, 1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one is manufactured under stringent quality controls to ensure high purity, as impurities can significantly impact downstream applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its structural integrity. The compound's stability under various conditions is also a subject of study, particularly for researchers exploring its use in sustainable chemistry and green synthesis protocols.

Environmental and safety considerations are paramount when handling halogenated compounds. While 1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance, a trending topic among chemical manufacturers and investors alike.

In summary, 1-(5-Bromo-2-chloropyridin-4-yl)propan-2-one (CAS No. 2229080-53-7) represents a critical intermediate in modern synthetic chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its structural versatility and reactivity. As research continues to explore its potential, this compound is poised to remain a focal point in the development of next-generation therapeutics and functional materials.